Cas no 6082-29-7 ((GlcNAc)3)

(GlcNAc)3 structure
(GlcNAc)3 structure
Product Name:(GlcNAc)3
CAS No:6082-29-7
MF:C8H15NO6
MW:221.207803010941
CID:2078065
PubChem ID:35717
Update Time:2025-04-21

(GlcNAc)3 Chemical and Physical Properties

Names and Identifiers

    • (GlcNAc)3
    • D-GlcNAc
    • GlcNAc
    • N-acetyl-D-glucosamine
    • N-acetylglucosamine
    • NAcGlc
    • N-GlcNAc
    • 2-Deoxy-2-Acetamido-D-Galactose
    • O_FULL_01000000000000_GS_25
    • US20240092819, Compound 193
    • N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
    • 31022-50-1
    • S11316
    • 2-Acetamido-2-deoxy-D-galactose
    • C01132
    • D-GalNAc
    • N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-yl)acetamide
    • N-Acetyl-D-galactosamine, ~98%
    • n-acetyl-galactosamine
    • MFCD00065372
    • 1136-42-1
    • CS-0207868
    • 2-Acetamido-2-deoxygalactopyranose
    • Acetamido-2-Deoxy-d-galactopyranose,2-(rg)
    • N-[(3R,4R,5R,6R)-6-(hydroxymethyl)-2,4,5-tris(oxidanyl)oxan-3-yl]ethanamide
    • N acetyl d galactosamin
    • 2-Acetamido-2-Deoxy-Galactopyranose
    • Epitope ID:130648
    • DB-020305
    • C8H15NO6
    • DB-086084
    • 2-acetamido-2-deoxy-galactose
    • 2-Acetamido-2-Deoxy-Galactopyranoside
    • SCHEMBL29838
    • Galactopyranose, 2-acetamido-2-deoxy-
    • ACETYLGALACTOSAMINE
    • CHEMBL469447
    • 2-Deoxy-2-Acetamido-D-Galactopyranose
    • AS-12141
    • 2-ACETAMIDO-2-DESOXY-D-GALACTOPYRANOSE
    • CHEBI:28037
    • 6082-29-7
    • N-Acetyl-D-chondrosamine
    • WURCS=2.0/1,1,0/(a2112h-1x_1-5_2*NCC/3=O)/1/
    • 2-Deoxy-2-Acetamido-Galactopyranoside
    • GalNAc
    • 2-Deoxy-2-Acetamido-D-Galactopyranoside
    • N-Acetylgalactosamine
    • N-Acetyl-D-galactosamine
    • 14215-68-0
    • D-Galactopyranose, 2-(acetylamino)-2-deoxy-
    • 2-deoxy-2-acetamido-galactose
    • 2-Deoxy-2-Acetamido-Galactopyranose
    • N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6- (hydroxymethyl)-tetrahydropyran-3- yl]acetamide (GalNAc; positive control)
    • N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
    • 2-acetamido-2-deoxy-d-galactopyranoside
    • 2-acetamido-2-deoxy-D-galactopyranose
    • 2-(Acetylamino)-2-deoxyhexopyranose #
    • BDBM660587
    • AKOS016003462
    • Q27103467
    • EN300-7366607
    • A1245
    • N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-methylol-tetrahydropyran-3-yl]acetamide
    • ACETAMIDO-2-DEOXY-D-GALACTOPYRANOSE, 2-(RG)
    • MDL: MFCD00065372
    • Inchi: 1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8?/m1/s1
    • InChI Key: OVRNDRQMDRJTHS-KEWYIRBNSA-N
    • SMILES: O1C([C@@H]([C@H]([C@H]([C@H]1CO)O)O)NC(C)=O)O

Computed Properties

  • Exact Mass: 221.08993720Da
  • Monoisotopic Mass: 221.08993720Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 119Ų

(GlcNAc)3 Pricemore >>

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